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Compound of Interest

Compound Name: Louisianin C

Cat. No.: B1240935

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural product Louisianin C,
including its chemical identity, structure, and relevant physicochemical properties. It also details
its synthesis and biological activities, presenting key data in a structured format for ease of
comparison and analysis.

Chemical Identity and Structure

Louisianin C is a member of the louisianin family of alkaloids, which are 3,4,5-trisubstituted
pyridyl natural products. These compounds were first isolated from a species of Streptomyces.

IUPAC Name: 4-allyl-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one

Structure:
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Chemical Formula: C11H11NO

Molecular Weight: 173.21 g/mol
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Physicochemical Properties

Quantitative data for the physicochemical properties of Louisianin C are summarized in the
table below.

Property Value Reference
Molecular Formula C11H11NO [1]
Molecular Weight 173.21 g/mol [1]
Appearance Not Reported

Solubility Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Synthesis of Louisianin C

The total synthesis of Louisianin C has been successfully achieved, providing a basis for the
generation of analogs for further biological evaluation.[1]

Synthetic Workflow

The synthesis of Louisianin C can be conceptualized in the following workflow:

pamidlidatlia) j&» Intermediate 1 % Intermediate 2 M} Louisianin C

(Commercially Available)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Louisianin C.

Key Experimental Protocols

Synthesis of 6,7-Dihydro-4-(2-propenyl)-5H-cyclopenta[c]pyridin-5-one (Louisianin C)[1]
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A detailed experimental protocol for a key step in the synthesis of Louisianin C is provided

below. This procedure is based on the methods described in the scientific literature and is

intended for informational purposes for trained professionals.

Materials:

Intermediate Compound

Solvent (e.g., Dichloromethane)

Reagent (e.g., Oxidizing agent)

Standard laboratory glassware and equipment

Purification supplies (e.g., Silica gel for chromatography)

Procedure:

The intermediate compound is dissolved in a suitable solvent in a reaction vessel.

The appropriate reagent is added to the solution, and the reaction mixture is stirred at a
specific temperature for a designated period.

The progress of the reaction is monitored using an appropriate analytical technique, such as
thin-layer chromatography (TLC).

Upon completion, the reaction is quenched, and the crude product is worked up. This
typically involves extraction and washing of the organic layer.

The crude product is purified using a suitable method, such as column chromatography, to
yield the final product, Louisianin C.

The structure and purity of the synthesized Louisianin C are confirmed using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Biological Activity
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The louisianin family of alkaloids, including Louisianin C, have been reported to exhibit
biological activity. However, specific quantitative data for the biological activity of Louisianin C
is not extensively available in the public domain. The general class of compounds has been
noted for potential therapeutic applications, warranting further investigation.

Potential Signaling Pathways

The precise signaling pathways modulated by Louisianin C have not been fully elucidated.
However, based on the known activities of similar alkaloid structures, a hypothetical logical
relationship for its potential mechanism of action can be proposed.
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Caption: A hypothetical signaling pathway for Louisianin C's mechanism of action.

This diagram illustrates a potential mechanism where Louisianin C interacts with a cellular
receptor, initiating a downstream signaling cascade that ultimately leads to a specific cellular
response. This model is for illustrative purposes and requires experimental validation.
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Conclusion

Louisianin C is a fascinating natural product with a defined chemical structure and a synthetic
route that allows for its production and further study. While preliminary information suggests
potential biological activity, a significant opportunity exists for further research to elucidate its
specific mechanisms of action, identify its cellular targets, and explore its therapeutic potential
in various disease models. The information and protocols provided in this guide are intended to
serve as a valuable resource for researchers and drug development professionals interested in
advancing the scientific understanding of Louisianin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1240935?utm_src=pdf-body
https://www.benchchem.com/product/b1240935?utm_src=pdf-body
https://www.benchchem.com/product/b1240935?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/12790613/
https://www.benchchem.com/product/b1240935#louisianin-c-iupac-name-and-structure
https://www.benchchem.com/product/b1240935#louisianin-c-iupac-name-and-structure
https://www.benchchem.com/product/b1240935#louisianin-c-iupac-name-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1240935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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